Cas no 2411257-62-8 (N-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)but-2-ynamide)

• Product Name: N-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)but-2-ynamide
• CAS No: 2411257-62-8
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6547892
• PubChem ID: 165770815
• Update Time: 2025-06-11

N-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)but-2-ynamide
• EN300-26590607
• Z3207959979
• 2411257-62-8

• Inchi： 1S/C14H15NO2/c1-2-5-14(16)15-12-8-9-17-13-7-4-3-6-11(13)10-12/h3-4,6-7,12H,8-10H2,1H3,(H,15,16)
• InChI Key： CSKAHPXGZPQUDZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(CC1)NC(C#CC)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)but-2-ynamide

Introduction to N-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)but-2-ynamide (CAS No. 2411257-62-8)

N-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)but-2-ynamide (CAS No. 2411257-62-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery. The unique structural features of N-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)but-2-ynamide, characterized by its benzoxepine core and ynamide functional group, make it a promising candidate for further investigation.

The benzoxepine scaffold is a heterocyclic compound that has been extensively studied due to its diverse pharmacological properties. It is known to exhibit various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of the ynamide group in the molecular structure of N-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)but-2-ynamide further enhances its potential as a pharmacophore. Ynamides have shown promise in medicinal chemistry due to their ability to interact with biological targets in a selective manner.

In recent years, there has been a growing interest in exploring novel compounds that can modulate neurological and inflammatory pathways. N-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)but-2-ynamide has been identified as a compound with the potential to address these challenges. Preliminary studies have suggested that this molecule may have therapeutic implications in conditions such as neurodegenerative diseases and chronic inflammation.

The synthesis of N-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)but-2-ynamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The benzoxepine core is typically synthesized through cyclization reactions involving appropriately substituted precursors. The introduction of the ynamide group is achieved through nucleophilic addition reactions or other suitable methods. The overall synthetic route must be optimized to ensure high yield and purity of the final product.

The pharmacological evaluation of N-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)but-2-ynamide has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with various biological targets relevant to neurological and inflammatory diseases. These studies have provided valuable insights into the potential mechanisms of action of this compound. In vivo studies have further supported these findings by demonstrating its efficacy in animal models of disease.

The structural features of N-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)but-2-ynamide make it an attractive candidate for further development as a therapeutic agent. The benzoxepine core provides a scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. The ynamide group adds an additional layer of complexity that can be exploited to fine-tune the pharmacological properties of the molecule.

In conclusion, N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylyl)